Cas no 143360-01-4 (N-(4-Bromo-2-methoxyphenyl)acetamide)

• Product Name: N-(4-Bromo-2-methoxyphenyl)acetamide
• CAS No: 143360-01-4
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD00460756
• CID: 108300
• PubChem ID: 3666799
• Update Time: 2025-10-30

N-(4-Bromo-2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-2-methoxyphenyl)acetamide
• Acetamide,N-(4-bromo-2-methoxyphenyl)-
• N-(4-BROMO-2-METHOXY-PHENYL)-ACETAMIDE
• 2-Acetamido-5-bromoanisole
• 4-bromo-2-methoxyacetanilide
• Acetamide,N-(4-bromo-2-methoxyphenyl)
• acetic acid-(4-bromo-2-methoxy-anilide)
• Essigsaeure-(4-brom-2-methoxy-anilid)
• 143360-01-4
• AKOS000422948
• SCHEMBL3504431
• 3-(PHENYLTHIO)ACRYLICACID
• DTXSID80394838
• CS-0205207
• A13646
• MFCD00460756
• FS-2294
• STL169544
• 2-METHOXY-4-BROMOACETANILIDE

• MDL： MFCD00460756
• Inchi： 1S/C9H10BrNO2/c1-6(12)11-8-4-3-7(10)5-9(8)13-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： OXHBMBUYHWMWKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)NC(C)=O

Computed Properties

• Exact Mass: 242.98900
• Monoisotopic Mass: 242.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.5
• Boiling Point: 343.8°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.589
• PSA: 38.33000
• LogP: 2.48910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-Bromo-2-methoxyphenyl)acetamide

Comprehensive Overview of N-(4-Bromo-2-methoxyphenyl)acetamide (CAS No. 143360-01-4)

N-(4-Bromo-2-methoxyphenyl)acetamide, identified by its CAS number 143360-01-4, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated aromatic amide derivative has garnered significant attention due to its versatile applications in synthetic chemistry and drug discovery. The compound's unique molecular structure, featuring a 4-bromo-2-methoxyphenyl moiety linked to an acetamide group, makes it a valuable intermediate for developing bioactive molecules.

In recent years, the demand for N-(4-Bromo-2-methoxyphenyl)acetamide has surged, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce this compound, aligning with global trends toward reducing hazardous waste in chemical manufacturing. Searches for "CAS 143360-01-4 synthesis" and "acetamide derivatives applications" have spiked, reflecting growing interest in its optimization and utility.

The compound's role in medicinal chemistry cannot be overstated. It serves as a precursor for designing molecules with potential anti-inflammatory and antimicrobial properties, topics frequently queried in academic and industrial forums. Its bromine substitution enhances reactivity, enabling selective modifications for targeted drug development. This aligns with trending searches like "bromo-substituted acetamides in drug design" and "methoxyphenyl derivatives in pharmacology."

From an analytical chemistry perspective, N-(4-Bromo-2-methoxyphenyl)acetamide is characterized by techniques such as HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Queries about "CAS 143360-01-4 characterization" often highlight the need for reliable spectral data, underscoring its importance in quality control.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in synthesizing liquid crystals and polymeric materials. Its thermal stability and electronic properties make it a candidate for advanced functional materials, a topic gaining traction in search trends like "aromatic acetamides in material engineering."

In summary, N-(4-Bromo-2-methoxyphenyl)acetamide (143360-01-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to sustainable materials—resonate with current scientific priorities, making it a compound of enduring relevance.